[6-fluoro-4-(3-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone
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Description
[6-fluoro-4-(3-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C23H18FNO5S and its molecular weight is 439.46. The purity is usually 95%.
BenchChem offers high-quality [6-fluoro-4-(3-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [6-fluoro-4-(3-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorinated Compound Synthesis
The research conducted by T. Patrick, H. Yu, Demitri Taylor, and Keith Gorrell (2004) highlights the preparation of a fluorinated masked o-benzoquinone through the oxidation of 4-fluoro-2-methoxyphenol. This process enables the in-situ reaction in normal Diels–Alder reactions with various dienophiles, facilitating the synthesis of a variety of new fluorinated compounds (Patrick et al., 2004). This application is crucial for the development of fluorinated molecules, which are significant in pharmaceuticals, agrochemicals, and material sciences due to their unique reactivity and properties.
Synthesis of Novel Chemical Structures
Research into the synthesis of related substances of iloperidone by Wang Jiangxi (2014) includes the synthesis of complex intermediates and related compounds, demonstrating the compound's role in generating new chemical entities for potential therapeutic use. The chemical structures of these substances were confirmed by various spectroscopic methods, showcasing the chemical's versatility in synthesizing complex molecules (Jiangxi, 2014).
Potential in Drug Development and Material Science
The work on novel heterocycles by Frank T. Coppo and Maged M. Fawzi (1998) further exemplifies the application of such chemical structures in creating new ring systems with potential relevance in drug development and material science. Their research into synthesizing compounds with previously unknown heterocycle configurations highlights the potential for discovering new drugs or materials with unique properties (Coppo & Fawzi, 1998).
properties
IUPAC Name |
[6-fluoro-4-(3-methoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18FNO5S/c1-29-18-9-6-15(7-10-18)23(26)22-14-25(17-4-3-5-19(13-17)30-2)20-12-16(24)8-11-21(20)31(22,27)28/h3-14H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAKGXERCEJFOFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.